Cas no 82857-28-1 (2-(4-methyl-1-piperidinyl)-5-nitropyridine)

• Product Name: 2-(4-methyl-1-piperidinyl)-5-nitropyridine
• CAS No: 82857-28-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD01309019
• CID: 3086408
• PubChem ID: 2849115
• Update Time: 2025-04-24

2-(4-methyl-1-piperidinyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1-piperidinyl)-5-nitropyridine
• SR-01000210862
• Oprea1_283971
• MLS000577006
• Cambridge id 5489605
• HMS2529J04
• 2-(4-methylpiperidin-1-yl)-5-nitropyridine
• SR-01000210862-1
• AB00086918-01
• 4-METHYL-1-(5-NITRO-2-PYRIDYL)PIPERIDINE
• STL406348
• N11499
• 4-methyl-1-(5-nitro-2-pyridinyl)piperidine
• CHEMBL1326146
• AKOS016438041
• SMR000186034
• 82857-28-1

• MDL： MFCD01309019
• Inchi： 1S/C11H15N3O2/c1-9-4-6-13(7-5-9)11-3-2-10(8-12-11)14(15)16/h2-3,8-9H,4-7H2,1H3
• InChI Key： NFSADVUTONODAJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 221.116426730Da
• Monoisotopic Mass: 221.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62Ų

Additional information on 2-(4-methyl-1-piperidinyl)-5-nitropyridine

2-(4-Methyl-1-piperidinyl)-5-nitropyridine: A Comprehensive Overview

The compound 2-(4-methyl-1-piperidinyl)-5-nitropyridine, also known by its CAS number 82857-28-1, is a synthetic organic molecule that has garnered significant attention in the field of biochemistry and pharmaceutical research. This pyridine derivative features a unique combination of functional groups, including a nitro group at position 5 and a piperidinyl substituent at position 2. The 4-methyl-piperidinyl group adds a layer of complexity to its structure, making it a subject of interest for researchers exploring nitrogen-containing heterocycles.

Pyridine derivatives are well-known for their diverse applications in medicinal chemistry due to their ability to act as scaffolds for drug development. The presence of the nitro group in 5-nitropyridine derivatives is particularly intriguing, as it can influence both the physical and biological properties of the molecule. Recent studies have highlighted the potential of such compounds in various therapeutic areas, including anticancer and antibacterial agents.

The synthesis of 2-(4-methyl-1-piperidinyl)-5-nitropyridine typically involves multi-step organic reactions, often starting with the formation of the pyridine ring. The introduction of the nitro group at position 5 and the piperidinyl substituent at position 2 requires precise control over reaction conditions to ensure regioselectivity and stability. Advanced synthetic methodologies, including palladium-catalyzed coupling reactions and nucleophilic substitutions, have been employed to optimize the synthesis of this compound.

One of the most promising aspects of 2-(4-methyl-1-piperidinyl)-5-nitropyridine is its potential as a template for drug discovery. The molecule's nitrogen-rich structure allows it to participate in various bioactive interactions, such as hydrogen bonding and π-stacking, which are crucial for binding to biological targets. Recent research has focused on exploring the compound's ability to modulate enzyme activity, particularly in the context of oncology.

Emerging studies suggest that 2-(4-methyl-1-piperidinyl)-5-nitropyridine may exhibit significant anti-proliferative effects against cancer cells. These findings are supported by in vitro assays that demonstrate the compound's ability to inhibit key signaling pathways involved in tumor growth and metastasis. Furthermore, computational modeling has provided insights into the molecular interactions that underpin its biological activity, paving the way for further optimization of its structure.

Another area of interest is the potential use of 2-(4-methyl-1-piperidinyl)-5-nitropyridine as a scaffold for the development of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. The structural features of this compound make it an attractive candidate for designing agents that can selectively target specific kinase isoforms.

Recent advancements in medicinal chemistry have also explored the use of 2-(4-methyl-1-piperidinyl)-5-nitropyridine as a component in combination therapies. By leveraging its unique pharmacokinetic properties, researchers aim to enhance the efficacy and minimize the toxicity of treatment regimens for complex diseases.

In conclusion, 2-(4-methyl-1-piperidinyl)-5-nitropyridine stands out as a versatile and valuable compound in the realm of bioorganic chemistry. Its intricate structure, combined with its demonstrated biological activity, positions it as a key player in ongoing drug discovery efforts. As research continues to unravel its full potential, this molecule is poised to contribute significantly to the development of novel therapeutic agents.